Cas no 1946021-31-3 (3-(Hydroxymethyl)azetidin-3-ol hemioxalate)

3-(Hydroxymethyl)azetidin-3-ol hemioxalate is a versatile heterocyclic compound featuring both hydroxymethyl and hydroxyl functional groups on an azetidine ring, combined with a hemioxalate counterion. This structure imparts unique reactivity and solubility properties, making it valuable in pharmaceutical and organic synthesis applications. The presence of multiple hydroxyl groups enhances its potential as a chiral building block or intermediate in the development of bioactive molecules. The hemioxalate moiety further improves crystallinity and stability, facilitating handling and storage. Its balanced polarity and functional group diversity make it suitable for use in medicinal chemistry, particularly in the design of small-molecule therapeutics or as a precursor for further derivatization.
3-(Hydroxymethyl)azetidin-3-ol hemioxalate structure
1946021-31-3 structure
Product Name:3-(Hydroxymethyl)azetidin-3-ol hemioxalate
CAS No:1946021-31-3
MF:C10H20N2O8
MW:296.274403572083
MDL:MFCD29918565
CID:4630808
PubChem ID:118998413
Update Time:2025-05-20

3-(Hydroxymethyl)azetidin-3-ol hemioxalate Chemical and Physical Properties

Names and Identifiers

    • Bis(3-(hydroxymethyl)azetidin-3-ol) oxalic acid
    • bis(3-(hydroxymethyl)azetidin-3-ol); oxalic acid
    • 3-(Hydroxymethyl)azetidin-3-ol hemioxalate
    • 3-(Hydroxymethyl)azetidin-3-ol oxalate(2:1)
    • 3-(hydroxymethyl)azetidin-3-ol;oxalic acid
    • WCD02131
    • SB50839
    • P15456
    • A930246
    • AS-52654
    • 3-(hydroxymethyl)azetidin-3-ol;hemi(oxalic acid)
    • 1946021-31-3
    • AKOS027337261
    • MFCD29918565
    • SY100201
    • CS-0049771
    • MDL: MFCD29918565
    • Inchi: 1S/2C4H9NO2.C2H2O4/c2*6-3-4(7)1-5-2-4;3-1(4)2(5)6/h2*5-7H,1-3H2;(H,3,4)(H,5,6)
    • InChI Key: KTMLHKNKZCXZAA-UHFFFAOYSA-N
    • SMILES: OC1(CO)CNC1.OC1(CO)CNC1.OC(C(=O)O)=O

Computed Properties

  • Exact Mass: 296.12196560g/mol
  • Monoisotopic Mass: 296.12196560g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 142
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 180

3-(Hydroxymethyl)azetidin-3-ol hemioxalate Pricemore >>

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abcr
AB485694-250 mg
Bis(3-(hydroxymethyl)azetidin-3-ol) oxalic acid, 95%; .
1946021-31-3 95%
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abcr
AB485694-500 mg
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Additional information on 3-(Hydroxymethyl)azetidin-3-ol hemioxalate

Comprehensive Overview of 3-(Hydroxymethyl)azetidin-3-ol hemioxalate (CAS No. 1946021-31-3)

3-(Hydroxymethyl)azetidin-3-ol hemioxalate (CAS No. 1946021-31-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its azetidine ring and hydroxymethyl functional groups, is often explored for its role in drug discovery, particularly in the synthesis of bioactive molecules. Its hemioxalate salt form enhances stability and solubility, making it a valuable intermediate in modern synthetic chemistry.

In recent years, the demand for 3-(Hydroxymethyl)azetidin-3-ol hemioxalate has surged, driven by its relevance in small-molecule drug development and medicinal chemistry. Researchers are particularly interested in its potential as a building block for protease inhibitors and enzyme modulators, which are critical in treating diseases like cancer and metabolic disorders. The compound’s CAS No. 1946021-31-3 is frequently searched in academic databases and commercial catalogs, reflecting its growing importance in the scientific community.

One of the key trends in 2024 is the integration of AI-driven drug discovery and computational chemistry, where compounds like 3-(Hydroxymethyl)azetidin-3-ol hemioxalate are screened for their binding affinities and pharmacokinetic properties. This aligns with the broader industry focus on precision medicine and targeted therapies. Additionally, the compound’s azetidine scaffold is being studied for its potential in biodegradable materials, a hot topic in sustainable chemistry.

From a synthetic perspective, 3-(Hydroxymethyl)azetidin-3-ol hemioxalate is often synthesized via ring-closing reactions or nucleophilic substitutions, with its hydroxymethyl group offering versatile reactivity. Its hemioxalate form is preferred in industrial settings due to improved handling and storage characteristics. Questions like "How to synthesize 3-(Hydroxymethyl)azetidin-3-ol hemioxalate?" or "What are the applications of azetidine derivatives?" are commonly encountered in research forums, highlighting the compound’s technical relevance.

In conclusion, 3-(Hydroxymethyl)azetidin-3-ol hemioxalate (CAS No. 1946021-31-3) represents a cutting-edge compound with multifaceted applications in pharmaceuticals, material science, and green chemistry. Its structural versatility and compatibility with high-throughput screening methodologies position it as a critical asset in the evolving landscape of chemical innovation. As research progresses, this compound is expected to play a pivotal role in addressing global health and sustainability challenges.

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